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Get Quote

Welcome to the technical support center for researchers, scientists, and drug development

professionals working with Poly(ether ether sulfone) (PEES) coatings. This resource provides
troubleshooting guides and frequently asked questions (FAQs) to address common issues
related to poor coating adhesion on PEES substrates.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of poor adhesion of coatings on PEES substrates?

Poor adhesion of coatings on Poly(ether ether sulfone) (PEES) substrates can stem from
several factors, primarily related to the inert nature of the polymer surface. Key causes include:

e Low Surface Energy: PEES is an inherently low-surface-energy material, which can make it
difficult for coatings to wet and spread evenly across the surface, a crucial first step for good
adhesion.

o Surface Contamination: The presence of contaminants such as oils, mold release agents,
dust, or other residues can create a weak boundary layer that prevents the coating from
directly bonding to the PEES substrate.[1][2]
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e Smooth Surface Topography: A very smooth surface may not provide sufficient mechanical
interlocking for the coating to anchor effectively.[3]

e Incompatible Coating Formulation: The chemical properties of the coating may not be
compatible with the PEES surface, leading to weak interfacial bonds.

» Improper Curing: Incomplete or improper curing of the coating can result in a weak film with
poor adhesion.

» Environmental Factors: High humidity or extreme temperatures during application and curing
can negatively impact adhesion.[1]

Q2: What are the primary strategies to improve the adhesion of coatings on PEES?

To enhance the adhesion of coatings on PEES, it is essential to modify the surface to make it
more receptive to the coating. The main strategies involve:

o Surface Cleaning: Thoroughly cleaning the PEES surface to remove any contaminants is the
first and most critical step.

o Surface Treatment: Employing surface treatment techniques to increase the surface energy
and/or create a rougher surface for better mechanical keying. Common methods include:

o Plasma Treatment: This method uses ionized gas to activate the PEES surface,
introducing polar functional groups that improve wettability and chemical bonding.[4][5][6]

o Chemical Etching: Using strong acids to create a micro-roughened surface and introduce
chemical functional groups.

o UV Photo-oxidation: Exposing the PEES surface to ultraviolet radiation in the presence of
oxygen to create a more hydrophilic surface.[7]

o Use of Adhesion Promoters: Applying a tie-layer or primer that has good adhesion to both
the PEES substrate and the subsequent coating.

e Optimizing Coating Application and Curing Parameters: Ensuring the coating is applied and
cured according to the manufacturer's recommendations to achieve optimal film properties.
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Troubleshooting Guides
Problem: Coating Delamination or Peeling

Symptom: The applied coating lifts or peels away from the PEES substrate easily.

Potential Cause Troubleshooting Steps

1. Thoroughly Clean the Substrate: Use

appropriate solvents to remove any organic

contaminants. Ensure the surface is completely
] dry before proceeding. 2. Implement a Surface

Inadequate Surface Preparation )

Treatment Protocol: Based on available

equipment and coating type, consider plasma

treatment or chemical etching to increase

surface energy and roughness.

1. Perform Surface Energy Measurement: Use
contact angle measurements to assess the
wettability of the PEES surface before and after
treatment. A lower contact angle indicates

Low Surface Energy of PEES ) -
higher surface energy and better wettability. 2.
Select an Appropriate Surface Treatment: For a
significant increase in surface energy, plasma

treatment is highly effective.

1. Consult Coating Supplier: Verify the suitability
of the coating for high-performance polymers

Incompatible Coating like PEES. 2. Use an Adhesion Promoter: Apply
a primer specifically designed to bridge the

PEES substrate and the topcoat.

1. Verify Curing Parameters: Ensure the curing

time and temperature are in accordance with the
Incorrect Curing coating's technical data sheet. 2. Monitor Curing

Environment: Control humidity and air

circulation during the curing process.

Problem: Poor Wetting (Beading of the Coating)
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Symptom: The liquid coating does not spread evenly on the PEES surface and forms beads or

droplets.

Potential Cause

Troubleshooting Steps

Low Surface Energy

1. Increase Surface Energy: The primary
solution is to employ a surface treatment
method like plasma treatment or UV photo-

oxidation to make the surface more hydrophilic.

[417]

Surface Contamination

1. Rigorous Cleaning: Ensure all contaminants
are removed. Even minute amounts of residue

can lead to poor wetting.

High Surface Tension of Coating

1. Modify Coating Formulation: If possible,
consult with the formulator to adjust the surface

tension of the liquid coating.

Experimental Protocols

Plasma Treatment for PEES Surface Activation

This protocol describes a general procedure for activating a PEES surface using low-pressure

argon plasma.

Objective: To increase the surface energy of PEES to improve coating adhesion.

Materials and Equipment:

PEES substrate

Argon gas (high purity)

Contact angle goniometer

Procedure:

Low-pressure plasma system with a radio frequency (RF) generator
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o Sample Preparation: Clean the PEES substrate with isopropyl alcohol and deionized water in
an ultrasonic bath for 15 minutes to remove any surface contaminants. Dry the substrate
thoroughly with nitrogen gas.

e Plasma Treatment:

[e]

Place the cleaned and dried PEES substrate in the plasma chamber.

o

Evacuate the chamber to a base pressure of approximately 10 Pa.

[¢]

Introduce argon gas into the chamber at a controlled flow rate (e.g., 20 sccm).

[¢]

Set the RF power to 60 W.

[e]

Ignite the plasma and treat the PEES surface for 120 seconds.[4]

o

After treatment, vent the chamber and remove the sample.
e Characterization:

o Measure the water contact angle on the treated and untreated PEES surfaces to quantify
the change in hydrophilicity. A significant decrease in the contact angle indicates
successful surface activation.

Expected Outcome: A significant decrease in the water contact angle, indicating increased
surface energy and improved wettability.

Adhesion Testing: Cross-Cut Test (ASTM D3359)

This protocol outlines the procedure for assessing coating adhesion using the cross-cut tape
test.

Objective: To qualitatively assess the adhesion of a coating to a PEES substrate.
Materials and Equipment:
o Coated PEES substrate

o Cross-cut adhesion test kit (with cutting tool and specified pressure-sensitive tape)
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e Soft brush
e Magnifying glass
Procedure:
o Make the Cuts:
o Place the cutting guide on the coated surface.
o Use the cutting tool to make a series of parallel cuts through the coating to the substrate.

o Rotate the guide 90 degrees and make a second series of cuts perpendicular to the first,
creating a cross-hatch pattern.

Clean the Area: Gently brush the cut area to remove any loose flakes of the coating.

Apply the Tape:
o Cut a piece of the specified adhesive tape and apply it over the cross-hatch area.

o Press the tape down firmly with a finger or the eraser end of a pencil to ensure good
contact.

Remove the Tape:

o Within 90 seconds of application, remove the tape by pulling it back on itself at a 180-
degree angle in a smooth, continuous motion.

Evaluate Adhesion:

o Examine the cross-hatch area and the tape for any removed coating.

o Classify the adhesion according to the ASTM D3359 scale (5B for no peeling to OB for
more than 65% of the coating removed).

Expected Outcome: A qualitative assessment of the coating's adhesion, which can be used to
compare the effectiveness of different surface treatments.
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Data Presentation

Table 1: Effect of Surface Treatment on PEES Wettability

] Gas Flow Water Contact
Treatment Power (W) Time (s)
(sccm) Angle (°)
Untreated PEES - - - ~85°
Argon Plasma 60 120 20 < 30°[4]

Note: The water contact angle for untreated PEES can vary depending on the specific grade
and surface finish. The value for plasma-treated PEES is an expected result based on literature
for similar polymers and treatments.
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Caption: Experimental workflow for improving PEES coating adhesion.
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Caption: Troubleshooting flowchart for poor PEES coating adhesion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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